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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing glutaronitrile
(GLN) as a solvent in electrochemical studies. Glutaronitrile, a dinitrile with the formula

CN(CH₂)₃CN, offers a unique combination of properties that make it a compelling choice for

various electrochemical applications, particularly in the development of high-energy and high-

power lithium-ion batteries.[1][2] Its high anodic stability, favorable thermal properties, and good

ionic conductivity when mixed with appropriate salts and co-solvents position it as a promising

alternative to conventional carbonate-based electrolytes.[1][2]

Properties of Glutaronitrile-Based Electrolytes
Glutaronitrile exhibits several advantageous physical and electrochemical properties as a

solvent for electrolytes. Its high boiling point and flash point enhance the thermal safety of

electrochemical cells.[2] Furthermore, its wide electrochemical stability window, extending

beyond 6V versus Li+/Li, makes it suitable for use with high-voltage cathode materials.[2]

Physicochemical Properties
The addition of lithium salts and co-solvents like ethylene carbonate (EC) significantly

influences the conductivity and viscosity of glutaronitrile-based electrolytes. The following

table summarizes key quantitative data from cited research.
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Electrolyte
Composition

Temperature
(°C)

Ionic
Conductivity
(mS/cm)

Viscosity (cP) Reference

1 M LiTFSI in

GLN
20 1.7 7 [1][2]

1 M LiTFSI in

GLN
80 8.0 - [1]

1 M LiTFSI in

GLN:EC (1:1 by

volume)

-20 0.6 - [1]

1 M LiTFSI in

GLN:EC (1:1 by

volume)

20 3.6 - [1]

1 M LiTFSI in

GLN:EC (1:1 by

volume)

80 12.3 - [1]

1 M LiTFSI in

GLN
25 2.31 - [3][4]

1 M LiTFSI in 2-

methylglutaronitri

le (MGLN)

25 1.90 - [3][4]

0.7 M Et4NBF4

in Adiponitrile

(ADN)

Room Temp. - - [5]

1.0 M LiTFSI in

GLN/Butyronitrile

(various ratios)

30 3.1 - 10.6 - [6]

Electrochemical Properties
The electrochemical stability of glutaronitrile-based electrolytes is a key advantage. Linear

sweep voltammetry has demonstrated an anodic stability of over 6V versus Li+/Li for 1M
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LiTFSI in GLN.[2] The addition of co-solvents and co-salts can be crucial for forming a stable

solid-electrolyte interphase (SEI) on anode materials like graphite, which is necessary for the

proper functioning of lithium-ion batteries.[1] For instance, the use of ethylene carbonate (EC)

as a co-solvent and lithium bis(oxalato)borate (LiBOB) as a co-salt has been shown to greatly

enhance the stability of glutaronitrile-based electrolytes on graphite anodes.[2]

Experimental Protocols
Preparation of Glutaronitrile-Based Electrolytes
This protocol details the preparation of a common glutaronitrile-based electrolyte containing

LiTFSI salt and EC as a co-solvent. All procedures should be performed in an inert atmosphere

(e.g., an argon-filled glove box) to prevent contamination from moisture and air.[1]

Materials:

Glutaronitrile (GLN), battery grade

Ethylene carbonate (EC), battery grade

Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), battery grade

Lithium bis(oxalato)borate (LiBOB) (optional co-salt)

Argon-filled glove box

Magnetic stirrer and stir bars

Volumetric flasks and pipettes

Analytical balance

Procedure:

Solvent Mixture Preparation: In the glove box, prepare the desired solvent mixture by

volume. For a 1:1 GLN:EC mixture, combine equal volumes of glutaronitrile and ethylene

carbonate in a clean, dry volumetric flask.

Salt Dissolution:
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Weigh the appropriate amount of LiTFSI salt to achieve the desired molar concentration

(e.g., 1 M).

If using a co-salt like LiBOB (e.g., 0.1 M), weigh the required amount separately.[1]

Electrolyte Formulation:

Slowly add the weighed LiTFSI and any co-salt to the solvent mixture while stirring with a

magnetic stirrer.

Continue stirring until the salt is completely dissolved. Gentle heating may be applied if

necessary to aid dissolution.[1]

Storage: Store the prepared electrolyte in a tightly sealed container inside the glove box to

maintain its anhydrous condition.

Inside Argon-filled Glove Box

Start Mix GLN and EC
(e.g., 1:1 by volume)

Dissolve salts in
solvent mixture with stirring

Weigh LiTFSI
(and optional LiBOB)

Store electrolyte in
sealed container End

Click to download full resolution via product page

Electrolyte Preparation Workflow

Cyclic Voltammetry (CV) Protocol
This protocol outlines the steps for performing cyclic voltammetry to evaluate the

electrochemical window of a glutaronitrile-based electrolyte.

Materials and Equipment:
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Potentiostat/Galvanostat

Three-electrode electrochemical cell

Working electrode (e.g., platinum microelectrode, glassy carbon electrode)[1]

Reference electrode (e.g., Ag/AgCl, or a silver wire pseudo-reference)[1]

Counter electrode (e.g., platinum wire)

Prepared glutaronitrile-based electrolyte

Argon-filled glove box for cell assembly

Procedure:

Electrode Preparation:

Polish the working electrode to a mirror finish using appropriate alumina slurries.

Rinse the polished electrode with deionized water and a suitable solvent (e.g., acetone or

ethanol), then dry it thoroughly.

Cell Assembly:

Inside the glove box, assemble the three-electrode cell.

Fill the cell with the prepared glutaronitrile-based electrolyte, ensuring the electrodes are

sufficiently immersed.

Instrument Setup:

Connect the electrochemical cell to the potentiostat.

Set the parameters for the CV experiment in the control software. Typical parameters

include:

Initial Potential
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Vertex Potential 1 (anodic limit)

Vertex Potential 2 (cathodic limit)

Scan Rate (e.g., 10 mV/s)[1]

Number of cycles

Data Acquisition:

Start the experiment and record the cyclic voltammogram.

The resulting plot of current vs. potential will reveal the electrochemical stability window of

the electrolyte.
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Cyclic Voltammetry Experimental Workflow
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Battery Cycling Protocol
This protocol describes the general procedure for assembling and testing a coin cell (e.g.,

MCMB/LiCoO₂) using a glutaronitrile-based electrolyte to evaluate its performance in a

lithium-ion battery.

Materials and Equipment:

Coin cell components (casings, spacers, springs)

Anode (e.g., MCMB - mesocarbon microbeads) and cathode (e.g., LiCoO₂)

Separator (e.g., Celgard)

Prepared glutaronitrile-based electrolyte

Crimping machine for coin cells

Battery cycler

Argon-filled glove box for cell assembly

Procedure:

Electrode and Separator Preparation:

Cut the anode, cathode, and separator to the appropriate size for the coin cell.

Dry the electrodes and separator under vacuum at an elevated temperature to remove any

residual moisture.

Coin Cell Assembly (in Glove Box):

Place the cathode in the bottom casing of the coin cell.

Add a few drops of the glutaronitrile-based electrolyte to wet the cathode.

Place the separator on top of the cathode.
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Add more electrolyte to wet the separator.

Place the anode on top of the separator.

Add the spacer and spring.

Place the top casing and crimp the coin cell using the crimping machine.

Battery Cycling:

Connect the assembled coin cell to the battery cycler.

Program the cycling protocol, specifying the charge/discharge rates (C-rates), voltage

limits, and number of cycles. For example, a C/12 rate for initial cycles.[1]

Start the cycling and monitor the capacity, efficiency, and capacity retention over the

specified number of cycles.

Safety and Handling
Glutaronitrile is a toxic substance and should be handled with appropriate safety precautions.

[7]

Handling: Always handle glutaronitrile in a well-ventilated area, preferably within a fume

hood.[8][9] Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat.[7][8][10] Avoid inhalation of vapors and

contact with skin and eyes.[8][10] Do not eat, drink, or smoke in areas where glutaronitrile
is handled.[7]

Storage: Store glutaronitrile in a cool, dry, and well-ventilated place in a tightly closed

container.[8] Keep it away from incompatible materials.

Disposal: Dispose of glutaronitrile and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[8] Do not empty into drains.[7]

Conclusion
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Glutaronitrile-based electrolytes show significant promise for advancing electrochemical

energy storage, particularly for high-voltage lithium-ion batteries.[2] Their high anodic stability

and favorable thermal properties contribute to improved safety and performance.[2] However,

careful formulation with co-solvents and additives is often necessary to ensure compatibility

with anode materials and to achieve optimal performance. The protocols and data presented in

this document provide a foundation for researchers to explore and utilize glutaronitrile in their

electrochemical studies. As with all chemical research, adherence to strict safety protocols is

paramount when working with glutaronitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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